Cas no 2639451-46-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid
• CAS No: 2639451-46-8
• MF: C₂₄H₂₃N₃O₄
• MW: 417.457125902176
• CID: 5642613
• PubChem ID: 165896590
• Update Time: 2025-07-25

5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229351
• 2639451-46-8
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C24H23N3O4/c1-14(2)22-25-12-20(21(26-22)23(28)29)27(3)24(30)31-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-12,14,19H,13H2,1-3H3,(H,28,29)
• InChI Key： JTRMYRIVUYYZKK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=NC(C(C)C)=NC=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.16885622g/mol
• Monoisotopic Mass: 417.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.6Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic Acid (CAS No. 2639451-46-8)

5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, identified by its CAS number 2639451-46-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a pyrimidine core substituted with various functional groups, makes it a promising candidate for further investigation in drug discovery.

The molecular structure of 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl group at the 5-position and a methylamino group at the 6-position introduces both hydrophobic and polar characteristics, enhancing its solubility and interaction with biological targets. Additionally, the propan-2-yl substitution at the 2-position further modulates the compound's pharmacokinetic profile, making it an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively studied for their roles in various biological processes. Among these derivatives, compounds with modifications at the 4-position, such as 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, have shown promise in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Kinase inhibitors have become a cornerstone of modern cancer therapy due to their ability to disrupt aberrant signaling pathways that drive tumor growth. The structural features of 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, particularly the fluorenylmethoxycarbonyl moiety, are believed to facilitate strong binding interactions with kinase active sites. This has led to several studies exploring its efficacy in preclinical models of cancer.

Recent research has highlighted the importance of optimizing the pharmacological properties of kinase inhibitors to improve their therapeutic index. The propan-2-yl group in 5-( ({(9H-fluoren -9 -yl)methoxyc arbonyl} (methyl)amino)- 2 - (propan - 2 - y l )py rimidine -4 - carboxylic acid contributes to its metabolic stability and bioavailability, which are critical factors for drug development. Furthermore, the presence of multiple substituents allows for structural modifications that can enhance selectivity and reduce off-target effects.

The synthesis of 5-( { ( ( 9 H - fluore n - 9 - y l ) m e tho x y c arbony l } ( m eth y l )a min o ) - 2 - ( p ro p an - 2 - y l ) p y rim id ine -4 - carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorenylmethoxycarbonyl group typically involves protecting group strategies to ensure regioselectivity during synthesis. Once the core pyrimidine scaffold is established, functionalization at the 5-, 6-, and 2positions proceeds through nucleophilic substitution or other coupling reactions.

In terms of biological activity, preliminary studies on 5-( { ( ( 9 H - fluore n - 9 - y l ) m e tho x y c arbony l } ( m eth y l )a min o ) - 2 -( p ro p an - 2 - y l ) p y rim id ine -4 carboxylic acid have shown promising results in vitro. The compound has demonstrated inhibitory effects on several kinases, including those involved in cancer cell proliferation and survival. These findings are supported by molecular docking studies that predict favorable binding interactions between the compound and kinase active sites.

The potential therapeutic applications of this compound extend beyond oncology. Pyrimidine derivatives have also been explored for their anti-inflammatory and antimicrobial properties. The structural motifs present in 5-( { ( ( 9 H fl u o re n - 9-y l ) m e tho x yc arbony l } ( m eth y l)a min o ) - 2 -( p ro p an - 2-y l)p y rim id ine --carb ox ylic ac id suggest that it may interact with inflammatory pathways and microbial enzymes, making it a candidate for treating inflammatory diseases and infections.

The development of new drugs is often accompanied by challenges related to formulation and delivery. However, the solubility profile of 5-( {((9H-fluore n--y l)methoxy carb ony l} (methyl)a min o)---(propa n--z-y l)p y rim id ine--carb ox ylic ac id, influenced by its substituents, may facilitate its formulation into oral or injectable dosage forms. Further research is needed to optimize delivery systems that enhance bioavailability and target specificity.

In conclusion, 5-( {((9H-fluore n--y l)methoxy carb ony l} (methyl)a min o)--(propa n--z-y l)p y rim id ine--carb ox ylic ac id, with its CAS number 2639451--46--8, represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile tool for drug discovery. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one hold great promise for addressing unmet medical needs in various disease areas.